Cas no 63958-66-7 (4,5-Dihydroxybenzene-1,2-dicarboxylic acid)

4,5-Dihydroxybenzene-1,2-dicarboxylic acid is a dihydroxylated benzene derivative featuring two carboxylic acid and two hydroxyl functional groups in adjacent positions. This structure imparts strong chelating properties, making it useful as a ligand in coordination chemistry and metal ion sequestration. The compound’s phenolic and carboxylic moieties also contribute to its reactivity in organic synthesis, particularly in the formation of heterocyclic compounds or as a precursor for functionalized materials. Its high polarity and acidity further enhance solubility in polar solvents, facilitating applications in analytical chemistry and catalysis. The product’s multifunctional nature allows for versatile use in research and industrial processes requiring precise molecular interactions.

4,5-Dihydroxybenzene-1,2-dicarboxylic acid structure

63958-66-7 structure

Product Name:4,5-Dihydroxybenzene-1,2-dicarboxylic acid

CAS No:63958-66-7

MF:C₈H₆O₆

MW:198.129642963409

MDL:MFCD18976691

CID:517146

PubChem ID:45746

Update Time:2025-06-07

4,5-Dihydroxybenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylicacid, 4,5-dihydroxy-
- 4,5-dihydroxyphthalic acid
- 4,5-Dihydroxybenzene-1,2-dicarboxylic acid
- MDL： MFCD18976691
- Inchi： 1S/C8H6O6/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2,9-10H,(H,11,12)(H,13,14)
- InChI Key： YZBCICVNBHNLTK-UHFFFAOYSA-N
- SMILES： OC1C(=CC(C(=O)O)=C(C(=O)O)C=1)O

Computed Properties

Exact Mass: 198.01638
Monoisotopic Mass: 198.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115A^2
XLogP3: 0.3

Experimental Properties

Density: 1.779
Boiling Point: 535.8°Cat760mmHg
Flash Point: 291.9°C
Refractive Index: 1.717
PSA: 115.06

4,5-Dihydroxybenzene-1,2-dicarboxylic acid Pricemore >>

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TRC	D268010-25mg	4,5-Dihydroxybenzene-1,2-dicarboxylic acid	63958-66-7		25mg	$ 405.00	2022-06-05
TRC	D268010-50mg	4,5-Dihydroxybenzene-1,2-dicarboxylic acid	63958-66-7		50mg	$ 670.00	2022-06-05
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Enamine	EN300-220812-0.1g	4,5-dihydroxybenzene-1,2-dicarboxylic acid	63958-66-7	95%	0.1g	$466.0	2023-09-16
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